Cas no 1155038-30-4 (2-1-(hydroxymethyl)-2-naphthalenyloxy-acetic Acid Ethyl Ester)

• Product Name: 2-1-(hydroxymethyl)-2-naphthalenyloxy-acetic Acid Ethyl Ester
• CAS No: 1155038-30-4
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 5073354
• Update Time: 2025-10-28

2-1-(hydroxymethyl)-2-naphthalenyloxy-acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((1-(hydroxymethyl)naphthalen-2-yl)oxy)acetate
• 2-1-(hydroxymethyl)-2-naphthalenyloxy-acetic Acid Ethyl Ester

• Inchi： 1S/C15H16O4/c1-2-18-15(17)10-19-14-8-7-11-5-3-4-6-12(11)13(14)9-16/h3-8,16H,2,9-10H2,1H3
• InChI Key： VESJEWOGSAAEBO-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1=CC=C2C=CC=CC2=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-1-(hydroxymethyl)-2-naphthalenyloxy-acetic Acid Ethyl Ester

Compound CAS No. 1155038-30-4: 2-(1-(Hydroxymethyl)-2-naphthalenyloxy)acetic Acid Ethyl Ester

The compound with CAS No. 1155038-30-4, commonly referred to as 2-(1-(Hydroxymethyl)-2-naphthalenyloxy)acetic Acid Ethyl Ester, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a naphthalene ring system with hydroxymethyl and ethyl ester functionalities. The integration of these groups imparts distinctive chemical properties, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with naphthalene-based frameworks. The hydroxymethyl group attached to the naphthalene ring enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and oxidations. This makes it a valuable intermediate in the production of more complex pharmaceutical agents.

In addition to its applications in drug development, this compound has also found utility in the realm of agricultural chemistry. Its ethyl ester functionality makes it suitable for use as a plant growth regulator or a component in agrochemical formulations. Recent experiments have demonstrated that derivatives of this compound can influence plant growth patterns, potentially leading to advancements in crop yield optimization.

The synthesis of 2-(1-(Hydroxymethyl)-2-naphthalenyloxy)acetic Acid Ethyl Ester involves a multi-step process that typically begins with the preparation of the naphthalene derivative. The introduction of the hydroxymethyl group is achieved through alkylation or substitution reactions, followed by esterification to form the ethyl ester. This sequence ensures high purity and structural integrity, which are critical for its intended applications.

From an environmental perspective, researchers have evaluated the biodegradability and ecological impact of this compound. Studies indicate that under specific conditions, it can undergo microbial degradation, reducing its persistence in natural ecosystems. This information is crucial for industries aiming to adopt sustainable practices and minimize environmental footprint.

In conclusion, CAS No. 1155038-30-4 represents a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both research and industry settings. As ongoing investigations continue to uncover new potentials for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.